Cas no 2287282-88-4 ([3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287282-88-4
• MF: C₁₂H₁₁F₃O
• MW: 228.210354089737
• CID: 6291327
• PubChem ID: 137945797
• Update Time: 2025-05-23

[3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• 2287282-88-4
• [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• EN300-6760469

• Inchi： 1S/C12H11F3O/c13-7-1-8(10(15)9(14)2-7)12-3-11(4-12,5-12)6-16/h1-2,16H,3-6H2
• InChI Key： OSZZDMVLHQCROK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C12CC(CO)(C1)C2)F)F

Computed Properties

• Exact Mass: 228.07619946g/mol
• Monoisotopic Mass: 228.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Recent Advances in the Study of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287282-88-4)

The compound [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287282-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane (BCP) scaffolds in drug discovery, owing to their ability to serve as bioisosteres for aromatic rings and other rigid structures. The incorporation of a trifluorophenyl group into the BCP framework, as seen in [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol, enhances the compound's metabolic stability and binding affinity to target proteins. Researchers have successfully synthesized this compound using a multi-step approach, involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations.

In vitro and in vivo studies have demonstrated that [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and neurodegenerative diseases. Notably, the compound has shown high selectivity and potency in inhibiting specific protein-protein interactions, making it a valuable tool for probing biological mechanisms and developing novel therapeutics. Further optimization of its pharmacokinetic properties is currently underway to improve its drug-like characteristics.

The potential applications of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol extend beyond its immediate therapeutic uses. Its unique structural motif has inspired the design of related compounds with improved properties, contributing to the broader field of fragment-based drug discovery. Ongoing research is exploring its utility in targeted drug delivery systems and as a scaffold for the development of imaging probes.

In conclusion, [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287282-88-4) represents a promising candidate for further investigation in medicinal chemistry. Its combination of structural novelty, biological activity, and synthetic accessibility positions it as a valuable asset in the pursuit of new therapeutic agents. Future studies will likely focus on elucidating its mechanism of action, optimizing its pharmacological profile, and expanding its applications in drug discovery.